Cas no 476672-36-3 ((2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-4-(propan-2-yl)phenylprop-2-enenitrile)

• Product Name: (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-4-(propan-2-yl)phenylprop-2-enenitrile
• CAS No: 476672-36-3
• MF: C₂₂H₂₀N₂OS
• MW: 360.472003936768
• CID: 6320060
• PubChem ID: 7121358
• Update Time: 2025-07-09

(2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-4-(propan-2-yl)phenylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-4-(propan-2-yl)phenylprop-2-enenitrile
• AKOS024599058
• 476672-36-3
• (Z)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-(4-propan-2-ylphenyl)prop-2-enenitrile
• (Z)-3-(4-isopropylphenyl)-2-(4-(3-methoxyphenyl)thiazol-2-yl)acrylonitrile
• (2Z)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-[4-(propan-2-yl)phenyl]prop-2-enenitrile
• F0760-0671

• Inchi： 1S/C22H20N2OS/c1-15(2)17-9-7-16(8-10-17)11-19(13-23)22-24-21(14-26-22)18-5-4-6-20(12-18)25-3/h4-12,14-15H,1-3H3/b19-11-
• InChI Key： KWVODILSWJDBSC-ODLFYWEKSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)OC)N=C1/C(/C#N)=C\C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 360.12963444g/mol
• Monoisotopic Mass: 360.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 74.2Ų

Additional information on (2Z)-2-4-(3-methoxyphenyl)-1,3-thiazol-2-yl-3-4-(propan-2-yl)phenylprop-2-enenitrile

Compound CAS No. 476672-36-3: (2Z)-2-[4-(3-Methoxyphenyl)-1,3-thiazol-2-yl]-3-[4-(propan-2-yl)phenyl]prop-2-enenitrile

The compound with CAS No. 476672-36-3, named as (2Z)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-[4-(propan-2-yl)phenyl]prop-2-enenitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a thiazole ring system, a methoxy-substituted phenyl group, and a propenenitrile moiety. The presence of these functional groups makes it a versatile compound with potential applications in drug discovery and advanced materials development.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. The thiazole ring in this compound is particularly significant as it can act as a scaffold for the development of bioactive molecules. The 1,3-thiazole moiety is known to exhibit anti-inflammatory, antioxidant, and antimicrobial properties, making it a valuable component in the design of therapeutic agents. Furthermore, the substitution pattern on the thiazole ring, specifically the 4-(3-methoxyphenyl) group, enhances the compound's solubility and bioavailability, which are critical factors in drug design.

The propenenitrile group in this compound adds another layer of functionality. Propenenitriles are known for their ability to participate in various chemical reactions, including cycloadditions and nucleophilic additions. This makes them valuable intermediates in organic synthesis. In this compound, the propenenitrile group serves as a reactive site that can be further modified to create derivatives with enhanced biological activity or improved physical properties.

The substitution pattern on the phenyl rings further contributes to the compound's uniqueness. The 4-(propan-2-yl)phenyl group introduces steric bulk into the molecule, which can influence its interactions with biological targets. This substitution pattern is also known to enhance the stability of aromatic systems, making the compound more resistant to degradation under physiological conditions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. By employing molecular docking studies and machine learning algorithms, scientists can identify potential binding sites for this compound on various protein targets. These studies have shown that CAS No. 476672-36-3 has promising activity against several disease-related proteins, including kinases and proteases.

In addition to its medicinal applications, this compound has also been explored for its potential use in materials science. The combination of aromatic rings and heterocyclic systems in its structure makes it an attractive candidate for use in organic electronics. Researchers have investigated its ability to act as a semiconductor material in organic field-effect transistors (OFETs), where it has shown moderate charge carrier mobility properties.

The synthesis of CAS No. 476672-36-3 involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent installation of substituents on both aromatic rings. The use of protecting groups and selective deprotection strategies is essential during these steps to maintain the integrity of sensitive functional groups.

Despite its complexity, this compound has demonstrated excellent stability under normal storage conditions. Its resistance to hydrolysis and oxidation makes it suitable for long-term storage without degradation. However, care must be taken during handling to avoid exposure to strong acids or bases that could compromise its structural integrity.

In conclusion, CAS No. 476672-36-3 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique combination of functional groups positions it as a valuable tool in both medicinal chemistry and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to scientific advancements in the coming years.